![molecular formula C20H25N5S B5652663 4-{3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-6-methylthieno[2,3-d]pyrimidine](/img/structure/B5652663.png)
4-{3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-6-methylthieno[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a member of the heterocyclic compound family, known for its complex molecular structure and potential for various chemical reactions and properties.
Synthesis Analysis
- Efficient synthesis methods for similar compounds have been developed, like the five-component cascade reaction described by (Hosseini & Bayat, 2019).
- Another method involves Cu-catalyzed synthesis under aerobic oxidative conditions, as outlined by (Rao, Mai, & Song, 2017).
Molecular Structure Analysis
- The compound's structure is likely characterized by fused rings and various functional groups, similar to structures described by (Kutrov, Kovalenko, & Volovenko, 2008).
Chemical Reactions and Properties
- Chemical reactivity and properties can be inferred from similar compounds, such as the cyanomethyl derivatives of imidazo[1,2-a]pyridine and pyrimidine, which undergo various chemical reactions like nitration and bromination, as studied by (Kutrov, Kovalenko, & Volovenko, 2008).
Physical Properties Analysis
- The physical properties of these compounds, such as solubility, melting points, and crystal structures, are likely similar to those of other heterocyclic compounds. For example, (Hu, Zhu, & Chen, 2007) discussed the crystal structure of a related compound.
Chemical Properties Analysis
- The chemical properties, including reactivity with different reagents and stability, can be compared to studies on similar compounds, such as the synthesis and properties of cyanomethyl derivatives explored by (Kutrov, Kovalenko, & Volovenko, 2008).
properties
IUPAC Name |
4-[3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidin-1-yl]-6-methylthieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5S/c1-14-10-17-19(22-13-23-20(17)26-14)24-8-3-6-16(12-24)18-21-7-9-25(18)11-15-4-2-5-15/h7,9-10,13,15-16H,2-6,8,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDKAPKBZXNNTFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N=CN=C2S1)N3CCCC(C3)C4=NC=CN4CC5CCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.